Cas no 385383-45-9 (2-(4-Formylphenoxy)acetonitrile)

2-(4-Formylphenoxy)acetonitrile is a versatile organic compound featuring both a formyl group and a nitrile-functionalized ether linkage. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles, pharmaceutical scaffolds, and specialty polymers. The aldehyde group enables condensation reactions, while the nitrile moiety offers further derivatization potential through hydrolysis or nucleophilic addition. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in multi-step synthetic routes. Its well-defined reactivity profile facilitates controlled modifications, making it useful in fine chemical and materials science applications. The product is typically supplied with rigorous quality control to meet research and industrial requirements.
2-(4-Formylphenoxy)acetonitrile structure
385383-45-9 structure
Product Name:2-(4-Formylphenoxy)acetonitrile
CAS No:385383-45-9
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD02629373
CID:923631
PubChem ID:2764404
Update Time:2025-06-08

2-(4-Formylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Formylphenoxy)acetonitrile
    • (4-FORMYLPHENOXY)ACETONITRILE
    • 2-(4-Formylphenoxy)-acetonitrile
    • 2-(4-formylphenoxy)ethanenitrile
    • Acetonitrile,(4-formylphenoxy)
    • formylphenoxyacetonitrile
    • 385383-45-9
    • AKOS000202333
    • SCHEMBL2263155
    • EN300-13041
    • J-506008
    • STL386672
    • RHOUEVUVWQOUMH-UHFFFAOYSA-N
    • CS-0308754
    • BBL034344
    • Z53791012
    • DTXSID90377430
    • 8R-0303
    • MFCD02629373
    • ALBB-024407
    • Acetonitrile, (4-formylphenoxy)-
    • MDL： MFCD02629373
    • Inchi： 1S/C9H7NO2/c10-5-6-12-9-3-1-8(7-11)2-4-9/h1-4,7H,6H2
    • InChI Key： RHOUEVUVWQOUMH-UHFFFAOYSA-N
    • SMILES： O(CC#N)C1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Boiling Point: 146-148°/0.1mm
  • PSA: 50.09000
  • LogP: 1.40148

2-(4-Formylphenoxy)acetonitrile Security Information

  • HazardClass：IRRITANT

2-(4-Formylphenoxy)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-Formylphenoxy)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 385383-45-9 95%
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Fluorochem
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Alichem
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Fluorochem
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 385383-45-9 95%
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 ￡82.00 2022-03-01
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TRC
F701270-100mg
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 $64.00 2023-05-18
TRC
F701270-250mg
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 $75.00 2023-05-18
TRC
F701270-500mg
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500mg
 $115.00 2023-05-18
TRC
F701270-1g
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